Cas no 2172466-77-0 (2-2-(4-{(1,2-oxazol-3-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol)

• Product Name: 2-2-(4-{(1,2-oxazol-3-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol
• CAS No: 2172466-77-0
• MF: C₁₁H₁₆N₄O₃
• MW: 252.269742012024
• CID: 5858689
• PubChem ID: 165787160
• Update Time: 2025-10-23

2-2-(4-{(1,2-oxazol-3-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-{(1,2-oxazol-3-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol
• 2172466-77-0
• 2-[2-(4-{[(1,2-oxazol-3-yl)methyl]amino}-1H-pyrazol-1-yl)ethoxy]ethan-1-ol
• EN300-1275119

• Inchi： 1S/C11H16N4O3/c16-3-6-17-5-2-15-9-11(8-13-15)12-7-10-1-4-18-14-10/h1,4,8-9,12,16H,2-3,5-7H2
• InChI Key： OGHZONXMIYTMIR-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C=N1)NCC1C=CON=1

Computed Properties

• Exact Mass: 252.12224039g/mol
• Monoisotopic Mass: 252.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-2-(4-{(1,2-oxazol-3-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol

Introduction to Compound with CAS No. 2172466-77-0 and Product Name: 2-2-(4-{(1,2-oxazol-3-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol

The compound with the CAS number 2172466-77-0 and the product name 2-2-(4-{(1,2-oxazol-3-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound integrates multiple heterocyclic moieties, including 1,2-oxazole and 1H-pyrazole, which are well-known for their diverse biological activities.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of such multifunctional compounds in designing novel therapeutic agents. The presence of the 1,2-oxazol ring in particular is noteworthy, as it is frequently associated with bioactive properties such as anti-inflammatory, antimicrobial, and anticancer effects. The methylamino substituent further enhances the compound's pharmacological profile by contributing to its solubility and metabolic stability. These features make it a promising candidate for further exploration in drug discovery.

The ethoxyethan-1-ol moiety in the compound's structure adds another layer of complexity, influencing its physicochemical properties such as solubility and binding affinity. This segment is particularly relevant in medicinal chemistry, where optimizing solubility is crucial for drug formulation and bioavailability. The combination of these structural elements suggests that this compound may exhibit a broad spectrum of biological activities, making it an attractive subject for detailed pharmacological studies.

In the context of contemporary pharmaceutical research, there is a growing emphasis on developing small molecules that can modulate complex biological pathways. The compound in question aligns with this trend by incorporating structural motifs that are known to interact with various targets within biological systems. For instance, the pyrazole ring is a common pharmacophore found in many drugs due to its ability to engage with enzymes and receptors effectively. The integration of this ring with the 1,2-oxazol moiety creates a unique scaffold that may confer novel pharmacological properties.

Recent studies have demonstrated that derivatives of pyrazole and oxazole exhibit significant potential in treating a variety of diseases. These compounds have been shown to inhibit key enzymes involved in inflammatory responses, such as COX and LOX enzymes. Additionally, they have demonstrated efficacy against certain types of cancer by interfering with critical signaling pathways. The specific arrangement of atoms in the molecular structure of our compound suggests that it may possess similar inhibitory effects on these enzymes and pathways.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions. The introduction of the 4-{(1,2-oxazol-3-yl)methylamino}-1H-pyrazol unit into the ethoxyethan-1-ol backbone necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, which bodes well for future research endeavors.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. This process typically involves in vitro assays to assess interactions with biological targets followed by in vivo studies to evaluate efficacy and toxicity. The results from these studies will provide valuable insights into the compound's potential as a therapeutic agent. If found to be promising, it may proceed to clinical trials where its safety and efficacy will be tested in human subjects.

The development of new drugs is a lengthy and costly process that requires significant investment from both academic institutions and pharmaceutical companies. However, the potential rewards are substantial when a new therapeutic agent is successfully developed. Compounds like ours contribute to the ongoing effort to address unmet medical needs by providing new treatment options for various diseases.

In conclusion,2-2-(4-{(1,2-oxazol-3-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol represents a promising candidate for further research in pharmaceutical chemistry. Its unique molecular structure combines multiple bioactive moieties that suggest potential therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and develop innovative synthetic methodologies,this compound may play an important role in the development of next-generation pharmaceuticals.